molecular formula C13H13NO B461537 (2-Methylphenyl)(4-pyridinyl)methanol

(2-Methylphenyl)(4-pyridinyl)methanol

Cat. No.: B461537
M. Wt: 199.25g/mol
InChI Key: YYCQXFAEQPFCBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Methylphenyl)(4-pyridinyl)methanol is a synthetic organic compound featuring a methanol group bridging a 2-methylphenyl ring and a 4-pyridinyl heterocycle. This structure combines aromatic and heteroaromatic moieties, making it a candidate for diverse applications in medicinal chemistry, materials science, and catalysis.

Properties

Molecular Formula

C13H13NO

Molecular Weight

199.25g/mol

IUPAC Name

(2-methylphenyl)-pyridin-4-ylmethanol

InChI

InChI=1S/C13H13NO/c1-10-4-2-3-5-12(10)13(15)11-6-8-14-9-7-11/h2-9,13,15H,1H3

InChI Key

YYCQXFAEQPFCBP-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1C(C2=CC=NC=C2)O

Canonical SMILES

CC1=CC=CC=C1C(C2=CC=NC=C2)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural analogs, their molecular properties, and reported activities:

Compound Name Molecular Formula Molecular Weight Key Substituents Biological Activity/Application Reference
(2-Methylphenyl)(4-pyridinyl)methanol C₁₃H₁₃NO 199.25* 2-methylphenyl, 4-pyridinyl Hypothesized: Immunomodulation, Anticancer -
MIPP (3-(2-Methylindol-3-yl)-1-(4-pyridinyl)-propen-1-one) C₁₇H₁₃N₃O 275.31 2-methylindole, 4-pyridinyl Anticancer (induces apoptosis/autophagy in fibrosarcoma cells)
[3-(Benzodioxin-6-yl)-2-methylphenyl]methanol C₁₅H₁₄O₃ 242.27 Benzodioxin, methylphenyl Immunomodulation (PD-1/PD-L1 inhibition)
(4-pyrid-2-ylphenyl)methanol C₁₂H₁₁NO 185.226 4-pyridinylphenyl Structural analog; no direct bioactivity reported
(4-Methoxypyridin-2-yl)methanol C₇H₉NO₂ 139.15 4-methoxy, pyridinyl Intermediate in synthesis of bioactive molecules

*Calculated based on analogous compounds.

Key Observations:

Substituent Position and Bioactivity :

  • The 4-pyridinyl group is critical for interactions with biological targets, such as kinases or immune checkpoints (e.g., PD-1/PD-L1) .
  • Methyl groups on aromatic rings enhance lipophilicity and membrane permeability, as seen in MIPP and benzodioxin derivatives .

Impact of Heterocycles: Indole (in MIPP) and benzodioxin scaffolds introduce planar, electron-rich regions that improve binding to hydrophobic pockets in proteins . The absence of such extended systems in (2-Methylphenyl)(4-pyridinyl)methanol may limit its binding affinity compared to MIPP or benzodioxin derivatives.

Synthetic Accessibility: Similar compounds are synthesized via condensation reactions (e.g., formaldehyde-mediated coupling in methanol) or catalytic cross-coupling . For example, MIPP derivatives are synthesized via Claisen-Schmidt condensation between pyridinyl ketones and indole aldehydes .

Physicochemical and Computational Data

  • Lipophilicity and Solubility: The logP of (2-Methylphenyl)(4-pyridinyl)methanol is estimated to be ~2.5 (similar to MIPP), indicating moderate membrane permeability. Hydrogen-bond donors/acceptors: 1/2, favoring solubility in polar solvents like methanol or DMSO .
  • Tanimoto Similarity Analysis: Pairwise comparisons of scaffolds (e.g., benzodioxin vs. biphenyl derivatives) reveal that minor structural changes (e.g., substituent type or position) significantly alter bioactivity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.